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Compound of Interest

Compound Name:
2-(4-Chloro-2-

fluorophenyl)propan-2-amine

CAS No.: 920501-76-4

Cat. No.: B12094329

Get Quote

Technical Guide: 2-(4-Chloro-2-
fluorophenyl)propan-2-amine
Physicochemical Profiling, Solubility Landscape,
and Stability Protocols
Executive Summary
2-(4-Chloro-2-fluorophenyl)propan-2-amine is a sterically hindered primary amine belonging

to the

-dimethylbenzylamine (cumylamine) class. Unlike its structural isomers (e.g.,
chlorophentermine or chloroamphetamines), the attachment of the amine to a quaternary
benzylic carbon confers unique stability against oxidative deamination but introduces specific
solubility challenges due to lipophilic halogenation.

This guide provides a technical deep-dive into the molecule's behavior, establishing a self-

validating framework for handling, solubilization, and stability testing.
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Structural & Physicochemical Profile
Understanding the molecule's architecture is the prerequisite for predicting its behavior in

solution.

1.1 Molecular Architecture
Core Scaffold: Cumylamine (

-dimethylbenzylamine).

Substituents:

4-Chloro (Para): Increases lipophilicity (LogP) and blocks metabolic hydroxylation at the

para-position.

2-Fluoro (Ortho): Modulates the dihedral angle of the side chain relative to the ring via

steric and electrostatic repulsion, potentially influencing crystal packing.

-Dimethyl (Gem-dimethyl): Provides significant steric protection to the amine nitrogen,
reducing nucleophilicity compared to simple benzylamines.

1.2 Calculated Properties (Predictive Profiling)
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Property Value (Est.) Significance

Formula --

Molecular Weight 187.64 g/mol Fragment-like chemical space.

pKa (Base) 9.2 – 9.6

Moderately basic. The

electron-withdrawing halogens

(F, Cl) slightly suppress the

pKa compared to non-

substituted cumylamine

(~10.0).

LogP 2.6 – 2.9

Moderate lipophilicity.

Permeable but requires pH

adjustment for aqueous

solubility.

TPSA 26.0 High blood-brain barrier (BBB)

permeability potential.

H-Bond Donors 2
Primary amine (

).

Expert Insight: Do not confuse this molecule with 4-Chloro-2-fluoroamphetamine. While they

share the same formula mass, the amphetamine has the amine on the

-carbon. The target molecule here has the amine on the

-carbon (benzylic), which eliminates

-hydrogens, rendering it resistant to Monoamine Oxidase (MAO) degradation.

Solubility Landscape
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The solubility of 2-(4-Chloro-2-fluorophenyl)propan-2-amine is strictly pH-dependent. The

"Solubility Switch" occurs near pH 7.5–8.0.

2.1 The pH-Solubility Switch
pH < 6.0 (Ionized State): The molecule exists predominantly as the cationic ammonium

species (

). Solubility in water is high (>10 mg/mL), especially as the Hydrochloride (HCl) or
Methanesulfonate (Mesylate) salt.

pH > 8.0 (Neutral State): The molecule deprotonates to the free base (

). Due to the lipophilic halogenated ring, the free base is practically insoluble in water (<0.1
mg/mL) and may "oil out" as a separate phase rather than precipitating as a solid.

2.2 Solvent Compatibility Matrix
Solvent System Form Solubility Rating Application

Water (pH 2-5) HCl Salt High
Stock solutions for

biological assays.

DMSO Free Base / Salt Very High
Cryopreservation,

HTS library storage.

Methanol/Ethanol Free Base / Salt High
Synthesis workup,

recrystallization.

Dichloromethane

(DCM)
Free Base High

Extraction from

aqueous basic media.

PBS (pH 7.4) HCl Salt Moderate/Risk

Risk Zone: Near pKa.

Potential for slow

precipitation/crystalliz

ation over time.

2.3 Visualization: The Solubility & Extraction Workflow
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Figure 1: Acid-Base extraction logic exploiting the pKa ~9.4 property to purify the amine from

non-basic contaminants.[1]

Stability Profile & Degradation Pathways
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The steric hindrance of the gem-dimethyl group provides a "shield" that enhances chemical

stability compared to linear primary amines.

3.1 Oxidative Stability
Deamination: Highly Stable. The lack of

-hydrogens prevents the formation of imines via oxidation, a common degradation pathway
for phenethylamines.

N-Oxidation: Possible. Under strong oxidizing conditions (e.g.,

, mCPBA), the amine can oxidize to the hydroxylamine or nitro compound. Mitigation: Store
under Argon/Nitrogen.

3.2 Chemical Stability
Carbamate Formation: Moderate Risk. Like all primary amines, it reacts with atmospheric

to form carbamate salts ("blooming" on the surface of the solid).

Observation: Clear oil turning cloudy or white crust forming on the cap.

Dehalogenation: Low Risk. The Aryl-F and Aryl-Cl bonds are stable under standard storage.

Photolytic dehalogenation is possible if exposed to intense UV light in solution.

3.3 Stability Testing Protocol (Stress Test)
To validate the stability of your specific batch, perform this rapid stress test:

Preparation: Dissolve compound to 1 mg/mL in 50:50 MeCN:H2O.

Conditions:

A (Control): Dark, 4°C.

B (Acid): Add 0.1N HCl, heat 60°C, 4 hours.

C (Base): Add 0.1N NaOH, heat 60°C, 4 hours.

D (Oxidation): Add 3%
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, RT, 4 hours.

Analysis: Analyze via LC-MS.

Pass Criteria: >98% recovery in A, B, C. <5% N-oxide formation in D.

Handling & Formulation Protocols
4.1 Preparation of the Hydrochloride Salt (Standard Stock)
The free base is inconvenient for biological handling (oily, insoluble). Convert to HCl salt for

stability.

Dissolution: Dissolve 1.0 g of Free Base in 5 mL of diethyl ether or methyl tert-butyl ether

(MTBE).

Precipitation: Cool to 0°C. Dropwise add 1.2 equivalents of 2M HCl in Diethyl Ether (or

Dioxane).

Observation: A white precipitate should form immediately.

Troubleshooting: If it forms a "gum" instead of a powder, scratch the glass with a spatula

or add a seed crystal. Sonicate vigorously.

Isolation: Filter under vacuum (Buchner funnel). Wash with cold ether.

Drying: Dry in a vacuum desiccator over

for 24 hours. (Hygroscopicity management).

4.2 Aqueous Formulation for Animal Dosing
Vehicle: 0.9% Saline or PBS.

Method:

Weigh HCl salt.

Add 90% of final volume of saline.
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Vortex (do not just shake).

Check pH.[2] If pH < 4.0 (due to excess HCl), adjust carefully to pH 5.5–6.0 using dilute

NaOH. Do not exceed pH 7.0 or precipitation will occur.

Sterile filter (0.22

m PES membrane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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